Cas no 75908-73-5 (2-(4-Fluorophenyl)propanoic acid)

2-(4-Fluorophenyl)propanoic acid is a fluorinated aromatic carboxylic acid derivative with the molecular formula C9H9FO2. This compound features a propanoic acid backbone substituted with a 4-fluorophenyl group, offering unique reactivity and stability due to the electron-withdrawing fluorine atom. It serves as a valuable intermediate in pharmaceutical synthesis, particularly in the development of nonsteroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. The fluorine substitution enhances metabolic stability and binding affinity in target applications. The compound exhibits good solubility in common organic solvents, facilitating its use in synthetic workflows. Its well-defined structure and purity make it suitable for research and industrial-scale applications requiring precise fluorinated building blocks.
2-(4-Fluorophenyl)propanoic acid structure
75908-73-5 structure
Product name:2-(4-Fluorophenyl)propanoic acid
CAS No:75908-73-5
MF:C9H9FO2
MW:168.1650
MDL:MFCD00054492
CID:564766
PubChem ID:2723915

2-(4-Fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Fluorophenyl)propanoic acid
    • 2-(4-Fluorophenyl)propionic acid
    • Benzeneacetic acid,4-fluoro-a-methyl-
    • P-FLUORO-ALPHA-METHYLPHENYLACETIC ACID
    • EINECS 278-340-6
    • (S)-2-(4-Fluorophenyl)propanoic acid
    • 4-FLUORO-ALPHA-METHYLPHENYLACETIC ACID
    • p-fluorophenylpropionic acid
    • p-fluorophenyl propionic acid
    • para-Fluorophenylpropionic acid
    • 2-(4-Fluorophenyl)propanoicAcid
    • IXSCGBODJGIJNN-UHFFFAOYSA-N
    • 2-(4-fluoro phenyl)propanoic acid
    • Rac-2-(4-fluorophenyl)propanoic acid
    • TR
    • 2-(4-Fluoro-phenyl)-propionic acid
    • SS-4623
    • Benzeneacetic acid, 4-fluoro-alpha-methyl-
    • SY350854
    • AKOS010488658
    • A21986
    • EN300-1086872
    • SB38624
    • SY021366
    • AM20060724
    • SCHEMBL185702
    • MFCD00054492
    • 4-Fluoro-alpha-methylbenzeneacetic acid
    • 75908-73-5
    • DTXSID60997285
    • SB47961
    • HWC75SP4UG
    • A865593
    • 4-fluoro-alpha-methylphenyl acetic acid
    • J-505993
    • Z792377290
    • FT-0772465
    • MFCD17215398
    • CS-W002265
    • NS00059820
    • (4-Fluorophenyl)(methyl)acetic acid, 2-(4-Fluorophenyl)propionic acid
    • DB-065754
    • MDL： MFCD00054492
    • Inchi： 1S/C9H9FO2/c1-6(9(11)12)7-2-4-8(10)5-3-7/h2-6H,1H3,(H,11,12)
    • InChI Key： IXSCGBODJGIJNN-UHFFFAOYSA-N
    • SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])(C(=O)O[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 168.05900
  • Monoisotopic Mass: 168.05865769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.519
  • PSA: 37.30000
  • LogP: 2.01380
  • Vapor Pressure: No data available

2-(4-Fluorophenyl)propanoic acid Security Information

2-(4-Fluorophenyl)propanoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(4-Fluorophenyl)propanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B435040-50mg
2-(4-Fluorophenyl)propanoic Acid
 75908-73-5
50mg
 $ 50.00 2022-04-02
eNovation Chemicals LLC
Y1128024-5g
2-(4-Fluoro-phenyl)-propionic acid
 75908-73-5 95%
5g
 $185 2024-07-28
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
05R0420-25g
2-(4-Fluoro-phenyl)-propionic acid
 75908-73-5 97%
25g
 ¥4197.09 2025-01-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1051800-5g
2-(4-Fluorophenyl)propanoic acid
 75908-73-5 98%
5g
 ￥1506.00 2024-07-28
TRC
B435040-500mg
2-(4-Fluorophenyl)propanoic Acid
 75908-73-5
500mg
 $ 135.00 2022-04-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D851928-1g
2-(4-Fluorophenyl)propanoic Acid
 75908-73-5 95%
1g
 568.00 2021-05-17
Enamine
EN300-1086872-10.0g
2-(4-fluorophenyl)propanoic acid
 75908-73-5 95.0%
10.0g
 $239.0 2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1051800-250mg
2-(4-Fluorophenyl)propanoic acid
 75908-73-5 98%
250mg
 ￥98.00 2024-07-28
eNovation Chemicals LLC
D618486-100g
2-(4-FLUOROPHENYL)PROPANOIC ACID
 75908-73-5 97%
100g
 $1800 2023-09-03
Fluorochem
077631-25g
2-(4-Fluorophenyl)propanoic acid
 75908-73-5 95%
25g
 ￡704.00 2022-03-01

2-(4-Fluorophenyl)propanoic acid Production Method

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Amadis Chemical Company Limited
(CAS:75908-73-5)2-(4-Fluorophenyl)propanoic acid
A865593
Purity:99%
Quantity:5g
Price ($):161.0